5-(propane-2-sulfonyl)pyrimidin-2-amine
Overview
Description
5-(propane-2-sulfonyl)pyrimidin-2-amine is a chemical compound known for its unique biological properties. It is also referred to as a P2Y1 receptor antagonist
Preparation Methods
The synthesis of 5-(propane-2-sulfonyl)pyrimidin-2-amine involves multiple steps. One common method starts with acyclic starting materials such as benzylidene acetones and ammonium thiocyanates. The synthesis includes ring closure, aromatization, S-methylation, oxidation to methylsulfonyl compounds, and formation of guanidines with suitable amines . Industrial production methods may vary, but they generally follow similar synthetic routes with optimized reaction conditions to ensure high yield and purity.
Chemical Reactions Analysis
5-(propane-2-sulfonyl)pyrimidin-2-amine undergoes various chemical reactions, including:
Oxidation: This reaction involves the conversion of the compound to its oxidized form using oxidizing agents.
Reduction: The compound can be reduced using reducing agents to form different derivatives.
Substitution: Various substitution reactions can occur, where functional groups in the compound are replaced with other groups. Common reagents and conditions used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and catalysts like zinc chloride. The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
5-(propane-2-sulfonyl)pyrimidin-2-amine has a wide range of scientific research applications, including:
Chemistry: It is used as a building block for the synthesis of other complex molecules.
Biology: The compound is studied for its interactions with biological systems, particularly as a P2Y1 receptor antagonist.
Medicine: It has potential therapeutic applications due to its biological activity, including anti-inflammatory and antiproliferative effects.
Industry: The compound is used in pharmaceutical testing and as a reference standard for accurate results.
Mechanism of Action
The mechanism of action of 5-(propane-2-sulfonyl)pyrimidin-2-amine involves its role as a P2Y1 receptor antagonist. This means that the compound binds to and inhibits the P2Y1 receptor, which is involved in various cellular signaling pathways. By blocking this receptor, the compound can modulate physiological processes such as platelet aggregation and inflammation.
Comparison with Similar Compounds
5-(propane-2-sulfonyl)pyrimidin-2-amine can be compared with other similar compounds, such as:
2-aminopyrimidine derivatives: These compounds share a similar pyrimidine core structure and exhibit various biological activities.
Pyrimidine-based drugs: These include a wide range of therapeutic agents with applications in antimicrobial, anticancer, and anti-inflammatory treatments. The uniqueness of this compound lies in its specific substitution pattern and its role as a P2Y1 receptor antagonist, which distinguishes it from other pyrimidine derivatives.
Properties
CAS No. |
1368715-56-3 |
|---|---|
Molecular Formula |
C7H11N3O2S |
Molecular Weight |
201.2 |
Purity |
95 |
Origin of Product |
United States |
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